Cas no 899947-93-4 (N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899947-93-4
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 5489798
• Update Time: 2025-06-08

N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(2,5-dimethylphenyl)-1,2-dihydro-1-[(3-methylphenyl)methyl]-2-oxo-
• N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H22N2O2/c1-15-6-4-7-18(12-15)14-24-11-5-8-19(22(24)26)21(25)23-20-13-16(2)9-10-17(20)3/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key： CQTVLXQOBGXUJO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC(C)=CC=C1C)=O

Additional information on N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899947-93-4)

N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899947-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its molecular scaffold that allows for selective interactions with biological targets.

The compound's structure features a 2-oxo-1,2-dihydropyridine core, which is a key motif in many bioactive molecules. The presence of dimethylphenyl and methylphenyl substituents enhances its lipophilicity, making it a candidate for studies involving cell membrane permeability and bioavailability. These characteristics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles.

In recent years, the demand for highly selective enzyme inhibitors and receptor modulators has surged, driven by advancements in computational chemistry and AI-driven drug design. N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored in virtual screening campaigns due to its potential to bind to protein kinases and G-protein-coupled receptors (GPCRs). Such applications are frequently searched by professionals in medicinal chemistry and biotechnology.

Another area of interest is the compound's role in agrochemical innovation. With growing global concerns about sustainable farming and pest resistance, researchers are investigating its derivatives as potential plant growth regulators or eco-friendly pesticides. This aligns with the rising popularity of searches related to green chemistry and crop protection solutions.

From a synthetic perspective, the preparation of N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical topics in organic synthesis forums and academic discussions, particularly among chemists focusing on structure-activity relationships (SAR).

Ongoing studies are also examining the compound's stability under various pH conditions and its compatibility with drug delivery systems, such as nanoparticles and liposomes. These investigations are relevant to the broader pharmaceutical formulation community, which frequently searches for novel excipients and controlled-release technologies.

In summary, N-(2,5-dimethylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899947-93-4) represents a versatile compound with promising applications in both life sciences and material innovation. Its study contributes to cutting-edge research fields like personalized medicine, agrochemical sustainability, and advanced synthetic methodologies, making it a subject of enduring scientific interest.